Benzo[d]thiazol-6-ylboronic acid

• IUPAC Name: 1,3-benzothiazol-6-ylboronic acid
• InChI: InChI=1S/C7H6BNO2S/c10-8(11)5-1-2-6-7(3-5)12-4-9-6/h1-4,10-11H
• InChI Key: HGXFPSLIIZOVMB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)N=CS2)(O)O
• Molecular Formula: C7H6BNO2S
• DSSTOX Substance ID: DTXSID30405529
• Molecular Weight: 179.01 g/mol
• CAS RN: 499769-91-4

Description

Benzo[d]thiazol-6-ylboronic acid is a chemical compound with the molecular formula C7H6BNO2S. It is used in laboratory chemicals and the manufacture of chemical compounds.

Synthesis Analysis

The synthesis of Benzo[d]thiazol-6-ylboronic acid involves several steps. For instance, one method involves treating a compound of Formula O-l with nitric acid to produce a compound of Formula 0-2. This compound is then treated with a reducing agent such as stannous chloride to produce a compound of Formula 0-3. The compound of 0-3 is treated with sodium nitrate in acid and cupric bromide to produce a compound of Formula 0-4. The compound of 0-4 is treated with a base such as butyl lithium and boron tris-isopropoxide to produce a compound of Formula 0-5.

Molecular Structure Analysis

The molecular structure of Benzo[d]thiazol-6-ylboronic acid is represented by the InChI code: 1S/C7H6BNO2S/c10-8(11)5-1-2-6-7(3-5)12-4-9-6/h1-4,10-11H.

Chemical Reactions Analysis

Thiazoles, which include Benzo[d]thiazol-6-ylboronic acid, are used to obtain free carbene particles and complexed with transition metals. Their salts are used as catalysts in the reaction of Stetter and benzoin condensation.

Physical And Chemical Properties Analysis

Benzo[d]thiazol-6-ylboronic acid has a molecular weight of 179.01 g/mol. It has 2 hydrogen bond donors and 4 hydrogen bond acceptors. Its rotatable bond count is 1. The exact mass and monoisotopic mass are 179.0212298 g/mol. Its topological polar surface area is 81.6 Ų.

Scientific Research Applications

In the field of medicinal chemistry, for example, boronic acids are used in the synthesis of various pharmaceuticals. They are also used in the development of sensors, in polymer and materials science, and in the field of supramolecular chemistry.

Medicinal Chemistry

• Boronic acids are used in the synthesis of various pharmaceuticals. Thiazoles, a class of compounds to which “Benzo[d]thiazol-6-ylboronic acid” belongs, have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Material Science

• Boronic acids are used in the development of sensors. They can form stable covalent bonds with other compounds, making them useful in creating sensitive and selective detection systems.

Chemical Synthesis

• Boronic acids are often used in organic synthesis due to their ability to form stable covalent bonds with a variety of compounds. This makes them valuable tools in the creation of complex organic molecules.

Supramolecular Chemistry

• Boronic acids are used in the field of supramolecular chemistry. They can form stable covalent bonds with other compounds, allowing for the creation of large, complex structures.

Analytical Research

• Boronic acids can be used in the development of analytical methods. Their ability to form stable covalent bonds with a variety of compounds can be exploited to create selective and sensitive analytical techniques.

Chromatography

• Boronic acids can be used in chromatography as they can form reversible covalent bonds with sugars and other compounds. This property can be used to separate and purify these compounds.

Safety And Hazards

The safety information for Benzo[d]thiazol-6-ylboronic acid includes a GHS07 pictogram, a signal word of “Warning”, and hazard statements H315-H319-H335. The precautionary statements are P261-P305+P351+P338.

Future Directions

Thiazoles, including Benzo[d]thiazol-6-ylboronic acid, are significant potential compounds in the chemical world. They show notable pharmacological actions, making them of special interest to medicinal chemists. Future efforts will be directed to the search for new, stable, and multifunctionalized metalated thiazoles as well as for mild conditions to carry out their cross-coupling reactions.